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Compound of Interest

Compound Name: Methyl 4-chloro-3-fluorobenzoate

Cat. No.: B1306106

Methyl 4-chloro-3-fluorobenzoate (CAS No. 206362-87-0) is a halogenated aromatic ester
that has garnered significant interest in the field of organic synthesis, particularly as a scaffold
in the design of novel pharmaceutical agents.[1][2][3][4][5] Its unique substitution pattern,
featuring both chloro and fluoro groups on the benzene ring, provides medicinal chemists with
multiple reactive sites and the ability to fine-tune the steric and electronic properties of target
molecules. The presence of the fluorine atom, a common bioisostere for hydrogen, can
enhance metabolic stability, binding affinity, and membrane permeability of drug candidates.
This guide aims to be a definitive resource for understanding and utilizing this valuable
compound.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a compound is
fundamental to its effective and safe use. The key properties of Methyl 4-chloro-3-
fluorobenzoate are summarized below.
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Property Value Source
CAS Number 206362-87-0 [L12][31[5]
Molecular Formula CsHeCIFO2 [11[2][41[5]
Molecular Weight 188.58 g/mol [11[2]
Off-white to cream crystalline
Appearance _ [1]
solid
Boiling Point 233 °C [2]
Density 1.314 g/cm3 [2]
Flash Point 99 °C [2]
) Commercially available at
Purity [2][4]

=95%

Synthesis of Methyl 4-chloro-3-fluorobenzoate: A

Validated Protocol

The most common and efficient method for the synthesis of Methyl 4-chloro-3-

fluorobenzoate is the Fischer esterification of its corresponding carboxylic acid, 4-chloro-3-

fluorobenzoic acid. This acid-catalyzed reaction with methanol is a robust and scalable

process.

Experimental Protocol: Fischer Esterification

Objective: To synthesize Methyl 4-chloro-3-fluorobenzoate from 4-chloro-3-fluorobenzoic

acid.

Materials:

¢ 4-chloro-3-fluorobenzoic acid
e Methanol (anhydrous)

 Sulfuric acid (concentrated)
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Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous magnesium sulfate

Ethyl acetate

Hexane

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-chloro-3-fluorobenzoic acid (1 equivalent) in an excess of anhydrous
methanol (10-20 equivalents).

Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.1-0.2 equivalents)
dropwise to the solution. The addition is exothermic and should be done in a well-ventilated
fume hood.

Reflux: Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 4-6
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)
until the starting material is consumed.

Workup:

o Cool the reaction mixture to room temperature.

o

Carefully neutralize the excess acid by slowly adding a saturated solution of sodium
bicarbonate until effervescence ceases.

o

Extract the aqueous layer with ethyl acetate (3 x volume of methanol).

[¢]

Combine the organic layers and wash with brine.

[¢]

Dry the organic layer over anhydrous magnesium sulfate.

Purification:
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o Filter off the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the
crude product.

o Purify the crude product by column chromatography on silica gel using a hexane:ethyl
acetate gradient to yield pure Methyl 4-chloro-3-fluorobenzoate.

Synthesis Workflow Diagram
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Caption: Fischer esterification workflow for the synthesis of Methyl 4-chloro-3-
fluorobenzoate.

Analytical Characterization

To ensure the identity and purity of the synthesized Methyl 4-chloro-3-fluorobenzoate, a
combination of spectroscopic techniques is employed.
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e 'H NMR (Proton Nuclear Magnetic Resonance): Provides information on the number and
environment of hydrogen atoms. The spectrum should show a singlet for the methyl ester
protons and distinct aromatic proton signals consistent with the substitution pattern.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Reveals the number of unique carbon
atoms. The spectrum will show a peak for the carbonyl carbon of the ester, the methyl
carbon, and the aromatic carbons.

IR (Infrared) Spectroscopy: Used to identify functional groups. A strong absorption band
around 1720-1740 cm~1 is characteristic of the C=0 stretch of the ester.

e Mass Spectrometry (MS): Determines the molecular weight of the compound. The mass
spectrum will show a molecular ion peak corresponding to the molecular weight of Methyl 4-
chloro-3-fluorobenzoate (188.58 g/mol ). The isotopic pattern of chlorine will also be
observable.

Applications in Drug Discovery and Development

Methyl 4-chloro-3-fluorobenzoate is a valuable intermediate in the synthesis of more
complex molecules, particularly in the pharmaceutical industry.[6] The 4-chloro-3-fluorophenyl
moiety is a key structural element in a variety of biologically active compounds. Its precursor, 4-
chloro-3-fluorobenzoic acid, is noted for its role in the synthesis of novel drugs, including
antifungal agents.[6] The methyl ester provides a convenient handle for further chemical
transformations, such as amide bond formation or reduction to the corresponding alcohol.

Role in a Hypothetical Drug Discovery Workflow
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Caption: Role of Methyl 4-chloro-3-fluorobenzoate in a drug discovery workflow.
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Safety and Handling

Methyl 4-chloro-3-fluorobenzoate is a chemical that requires careful handling to minimize
exposure and risk.

Hazard Identification:

o Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation.[1]
Recommended Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. A lab coat, safety goggles, and nitrile gloves are mandatory.

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed.

Conclusion

Methyl 4-chloro-3-fluorobenzoate is a chemical intermediate with significant potential in
organic synthesis and medicinal chemistry. Its well-defined properties, straightforward
synthesis, and versatile reactivity make it a valuable tool for researchers and drug development
professionals. This guide provides the essential technical information for its safe and effective
utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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